Cas no 1864064-58-3 (2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride)

2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride structure
1864064-58-3 structure
Product Name:2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride
CAS No:1864064-58-3
Molecular Formula:C12H18ClNO2S
Molecular Weight:275.79482126236
MDL:MFCD26792992
CID:5057371
PubChem ID:72716347

2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride Properties

Names and Identifiers

    • 2-(benzylsulfonylmethyl)pyrrolidine hydrochloride
    • 2-(benzylsulfonylmethyl)pyrrolidine;hydrochloride
    • MDL: MFCD26792992
    • InChIKey: JUOJQPVVMZTNFM-UHFFFAOYSA-N
    • Inchi: 1S/C12H17NO2S.ClH/c14-16(15,10-12-7-4-8-13-12)9-11-5-2-1-3-6-11;/h1-3,5-6,12-13H,4,7-10H2;1H
    • SMILES: Cl.S(CC1C=CC=CC=1)(CC1CCCN1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Heavy Atom Count: 17
  • Complexity: 302
  • Topological Polar Surface Area: 54.6

2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-241393-0.05g
2-(phenylmethanesulfonylmethyl)pyrrolidine hydrochloride
1864064-58-3 95%
0.05g
$587.0 2024-06-19
Life Chemicals
F2167-0273-0.25g
2-(benzylsulfonylmethyl)pyrrolidine hydrochloride
1864064-58-3 95%+
0.25g
$436.0 2023-09-06
TRC
B181771-100mg
2-(benzylsulfonylmethyl)pyrrolidine hydrochloride
1864064-58-3
100mg
$ 115.00 2022-06-07

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